Cas no 78440-45-6 (3-(benzenesulfonyl)-2H-chromen-2-one)
78440-45-6 structure
Product Name:3-(benzenesulfonyl)-2H-chromen-2-one
CAS No:78440-45-6
MF:C15H10O4S
MW:286.302503108978
MDL:MFCD00111857
CID:1793646
PubChem ID:356315
Update Time:2025-04-21
3-(benzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 3-(phenylsulfonyl)-
- 3-(benzenesulfonyl)-2H-chromen-2-one
- STL167820
- Oprea1_222992
- SCHEMBL20435590
- SR-01000632915-1
- F1601-0339
- AKOS005366770
- BS-5184
- HMS1430I07
- IFLab1_006447
- 3-(benzenesulfonyl)chromen-2-one
- NSC611672
- 3-phenylsulfonylcoumarin
- 78440-45-6
- 3-(phenylsulfonyl)-2H-chromen-2-one
- NSC-611672
- CCG-29663
-
- MDL: MFCD00111857
- Inchi: 1S/C15H10O4S/c16-15-14(10-11-6-4-5-9-13(11)19-15)20(17,18)12-7-2-1-3-8-12/h1-10H
- InChI Key: BAAOATZUIZTXHO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C(=O)OC2C=CC=CC=2C=1)(=O)=O
Computed Properties
- Exact Mass: 286.02997997g/mol
- Monoisotopic Mass: 286.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.8Ų
3-(benzenesulfonyl)-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1601-0339-2μmol |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-5μmol |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-10μmol |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-20μmol |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-1mg |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-2mg |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-3mg |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-4mg |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-5mg |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1601-0339-10mg |
3-(benzenesulfonyl)-2H-chromen-2-one |
78440-45-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(benzenesulfonyl)-2H-chromen-2-one Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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